Cas no 801987-60-0 (2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-, (3R,5S)-rel-)

• Product Name: 2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-, (3R,5S)-rel-
• CAS No: 801987-60-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 713063
• PubChem ID: 21118750
• Update Time: 2025-04-19

2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-, (3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-, (3R,5S)-rel-
• 2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-, cis- (8CI)
• 2-Pyrrolidinone,5-methyl-3-(methylamino)-1-phenyl-,cis-(8ci)
• (3R,5S)-5-methyl-3-(methylamino)-1-phenylpyrrolidin-2-one
• 801987-60-0

• Inchi： 1S/C12H16N2O/c1-9-8-11(13-2)12(15)14(9)10-6-4-3-5-7-10/h3-7,9,11,13H,8H2,1-2H3/t9-,11+/m0/s1
• InChI Key： FSENUEGUYFSISL-GXSJLCMTSA-N
• SMILES： O=C1[C@@H](C[C@H](C)N1C1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 204.126
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.5